tert-Butyl 4-(sec-butyl)piperazine-1-carboxylate

• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.36 g/mol
• IUPAC Name: tert-butyl 4-butan-2-ylpiperazine-1-carboxylate
• InChI: InChI=1S/C13H26N2O2/c1-6-11(2)14-7-9-15(10-8-14)12(16)17-13(3,4)5/h11H,6-10H2,1-5H3
• InChI Key: ZLNPFJGXHYBLDN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1CCN(CC1)C(=O)OC(C)(C)C

Description

Tert-Butyl 4-(sec-butyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C13H26N2O2 and its molecular weight is 242.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of piperazine-1-carboxylic acid tert-butyl ester (7.00 g), 3-pentanone (3.89 g), glacial acetic acid (2.22 mL) and sodium triacetoxyborohydride (11.95 g) in dichloromethane (DCM, 200 mL) was stirred for 18 h at room temperature. The reaction mixture was quenched with 1 N aqueous NaOH (80 mL) and stirred for 2.5 h at room temperature. Additional water (100 mL) was added, and the resulting mixture was extracted with DCM (3×100 mL). Extracts were combined and washed with water (2×100 mL), dried (Na2SO4), and concentrated under reduced pressure, yielding the title compound (6.28 g).